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Compound of Interest

Compound Name: Z-Ile-Ile-OH

Cat. No.: B151299 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Z-Ile-Ile-OH, chemically known as N-Benzyloxycarbonyl-L-isoleucyl-L-isoleucine, is a dipeptide

derivative of the essential amino acid L-isoleucine. The presence of the N-terminal

benzyloxycarbonyl (Z) protecting group makes it a valuable building block in synthetic peptide

chemistry. The Z-group provides stability and prevents unwanted side reactions during peptide

coupling, allowing for the controlled synthesis of larger peptide chains. This technical guide

provides a comprehensive overview of the chemical properties, synthesis, characterization, and

potential biological significance of Z-Ile-Ile-OH.

Core Chemical Properties
While specific experimental data for Z-Ile-Ile-OH is not extensively published, its fundamental

chemical properties can be established from available supplier information and calculated

values.
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Property Value Source

Chemical Name
N-Benzyloxycarbonyl-L-

isoleucyl-L-isoleucine
IUPAC Nomenclature

Synonyms Z-Ile-Ile-OH Common Abbreviation

CAS Number 42538-01-2 --INVALID-LINK--[1]

Molecular Formula C20H30N2O5 --INVALID-LINK--[1]

Molecular Weight 378.5 g/mol --INVALID-LINK--[1]

Appearance
White to off-white solid

(predicted)

General property of similar

compounds

Solubility

Soluble in organic solvents

(e.g., DMF, DMSO, Methanol);

Sparingly soluble in water

(predicted)

General property of Z-

protected peptides

Storage -20°C --INVALID-LINK--[1]

Synthesis of Z-Ile-Ile-OH
The synthesis of Z-Ile-Ile-OH is typically achieved through a solution-phase peptide coupling

reaction. This involves the coupling of N-terminally protected Z-L-isoleucine (Z-Ile-OH) with a

C-terminally protected L-isoleucine, followed by the deprotection of the C-terminus.

Experimental Protocol: Solution-Phase Synthesis
Materials:

Z-L-isoleucine (Z-Ile-OH)

L-isoleucine methyl ester hydrochloride (H-Ile-OMe·HCl)

Coupling agent (e.g., DCC, EDC, HBTU)

Base (e.g., N-methylmorpholine (NMM) or diisopropylethylamine (DIEA))
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Solvents (e.g., Dichloromethane (DCM), Dimethylformamide (DMF))

Reagents for workup and purification (e.g., ethyl acetate, sodium bicarbonate solution, citric

acid solution, brine, anhydrous magnesium sulfate)

Reagents for saponification (e.g., lithium hydroxide, methanol, water)

Procedure:

Activation of Z-Ile-OH: Dissolve Z-Ile-OH in an appropriate solvent (e.g., DCM or DMF). Add

the coupling agent and a base to activate the carboxylic acid group.

Coupling Reaction: In a separate flask, dissolve H-Ile-OMe·HCl in the same solvent and

neutralize with a base. Add this solution to the activated Z-Ile-OH mixture. Allow the reaction

to proceed at room temperature for several hours.

Workup: After the reaction is complete, filter off any solid byproducts (e.g., dicyclohexylurea if

DCC is used). Wash the organic solution with an acidic solution (e.g., citric acid), a basic

solution (e.g., sodium bicarbonate), and brine. Dry the organic layer over anhydrous

magnesium sulfate and evaporate the solvent to obtain the crude Z-Ile-Ile-OMe.

Saponification: Dissolve the crude Z-Ile-Ile-OMe in a mixture of methanol and water. Add a

solution of lithium hydroxide and stir until the reaction is complete (monitored by TLC).

Purification: Acidify the reaction mixture and extract the product with an organic solvent like

ethyl acetate. The crude Z-Ile-Ile-OH can be further purified by column chromatography or

recrystallization.
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Synthesis of Z-Ile-Ile-OH

Z-Ile-OH
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A simplified workflow for the solution-phase synthesis of Z-Ile-Ile-OH.

Characterization of Z-Ile-Ile-OH
The synthesized Z-Ile-Ile-OH would be characterized using standard analytical techniques to

confirm its identity and purity.
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Technique Expected Observations

¹H NMR

Peaks corresponding to the protons of the

benzyloxycarbonyl group (aromatic and

methylene protons), the α-protons and side-

chain protons of the two isoleucine residues,

and the amide proton.

¹³C NMR

Resonances for the carbonyl carbons of the

peptide bond and the carboxylic acid, the

aromatic carbons of the Z-group, and the

aliphatic carbons of the isoleucine side chains.

Mass Spectrometry (MS)

A molecular ion peak corresponding to the

calculated molecular weight of Z-Ile-Ile-OH

(378.5 g/mol ).

High-Performance Liquid Chromatography

(HPLC)

A single major peak indicating the purity of the

compound.

Experimental Protocol: General NMR and MS Analysis
NMR Spectroscopy:

Dissolve a small amount of the purified Z-Ile-Ile-OH in a deuterated solvent (e.g., CDCl₃,

DMSO-d₆).

Acquire ¹H and ¹³C NMR spectra using a standard NMR spectrometer.

Process the data and assign the peaks based on their chemical shifts, multiplicities, and

integration values.

Mass Spectrometry:

Prepare a dilute solution of Z-Ile-Ile-OH in a suitable solvent (e.g., methanol, acetonitrile).

Introduce the sample into the mass spectrometer (e.g., via electrospray ionization - ESI).

Acquire the mass spectrum in positive or negative ion mode.
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Identify the molecular ion peak ([M+H]⁺, [M+Na]⁺, or [M-H]⁻).

Characterization Workflow

Purified Z-Ile-Ile-OH

NMR Spectroscopy
(¹H, ¹³C)

Mass Spectrometry
(e.g., ESI-MS)

Structure Confirmation Purity Assessment

via HPLC-MS

Click to download full resolution via product page

A general workflow for the characterization of Z-Ile-Ile-OH.

Potential Biological Activity and Signaling Pathways
While specific biological activities of Z-Ile-Ile-OH have not been extensively reported,

dipeptides, in general, are known to possess a range of biological functions. The presence of

the lipophilic Z-group may enhance cell permeability and influence its biological effects.

Potential Areas of Biological Investigation:

Antimicrobial Activity: Some dipeptides exhibit antimicrobial properties.

Enzyme Inhibition: Dipeptides can act as inhibitors of certain enzymes, such as dipeptidyl

peptidase-4 (DPP-4).

Signaling Molecule Precursors: Z-Ile-Ile-OH could serve as a protected precursor for the

delivery of the dipeptide Ile-Ile, which may have roles in cellular signaling.
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Nutraceutical Potential: Isoleucine is a branched-chain amino acid (BCAA) involved in

muscle metabolism and protein synthesis. Dipeptides of isoleucine may have similar or

enhanced effects.

Further research is required to elucidate the specific biological roles and signaling pathways

affected by Z-Ile-Ile-OH. A hypothetical signaling pathway that could be investigated is its

potential interaction with nutrient-sensing pathways, given its amino acid composition.

Hypothetical Signaling Interaction

Z-Ile-Ile-OH

Cell Membrane

Potential Transport

Ile-Ile

Intracellular Cleavage

Nutrient Sensing Pathways
(e.g., mTOR)

Cellular Response
(e.g., Protein Synthesis, Metabolism)
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A hypothetical signaling pathway involving Z-Ile-Ile-OH.

Conclusion
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Z-Ile-Ile-OH is a protected dipeptide with significant potential as a building block in peptide

synthesis and as a subject for biological investigation. While specific experimental data is

limited, this guide provides a foundational understanding of its chemical properties, a plausible

synthetic route, and standard characterization methods. Future research into the biological

activities of Z-Ile-Ile-OH and similar dipeptides could unveil novel therapeutic or nutraceutical

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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